Cas no 34354-88-6 (N-Stearoyl Phytosphingosine)

• Product Name: N-Stearoyl Phytosphingosine
• CAS No: 34354-88-6
• MF: C₃₆H₇₃NO₄
• MW: 583.96912
• CID: 919037
• PubChem ID: 9898642
• Update Time: 2024-10-29

N-Stearoyl Phytosphingosine Chemical and Physical Properties

Names and Identifiers

• N-Stearoyl Phytosphingosine
• N-Stearoyl Phytosphi
• N-[(3S)-1,3,4-Trihydroxy-2-octadecanyl]octadecanamide
• N-18:0 Phytosphingosine, N-stearoyl 4-hydroxysphinganine (Saccharomyces Cerevisiae), powder
• N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]octadecanamide
• N-(1,3,4-Trihydroxyoctadecan-2-yl)octadecanimidic acid
• PHC-B 18:0/18:0
• N-octadecanoyl phytosphingosine
• C18 Phytoceramide (t18:0/18:0)
• Cellapy A Repair
• C18 3-Hydroxy Dihydroceramide
• N-octadecanoylphytoceramide
• N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)stearamide
• N-[(1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]octadecanamide
• LMSP02030006
• N-stearoylphytoceramide
• DTXSID901335580
• phytosphingosine-18:0 ceramide
• AKOS040755841
• N-(octadecanoyl)-phytoceramide
• CS-0181739
• N-(octadecanoyl)-4R-hydroxysphinganine
• N-(stearoyl)-phytoceramide
• Cer(t18:0/18:0)
• N-octadecanoyl-4-hydroxysphinganine
• galactosyl-alpha(1-4)-galactosyl-beta(1-4)-glucosyl-beta(1-1)-ceramide
• N-stearoylphytosphingosine
• N-stearoyl-4-hydroxysphinganine
• HY-141582
• 34354-88-6
• N-octadecanoyl-(4R)-hydroxysphinganine
• N-(octadecanoyl)-hydroxysphinganine
• SCHEMBL1481537
• J-019566
• IEZRNEGTKRQRFV-LFBNJJMOSA-N
• N-STEAROYL-PHYTOSPHINGOSINE
• DTXSID80963881
• N-Stearoyl-phytosphingosine, >=98% (GC)
• N-(octadecanoyl)-phytosphingosine
• Q27135594
• JNH Ato-Care Super Barried ATO-Serum
• N-C18:0 Phytoceramide
• Cellapy A Repair Cream
• CHEBI:67035
• Ceramide NP
• G86825
• DB-255834

• MDL： MFCD02259296
• Inchi： InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)/t33-,34+,36-/m0/s1
• InChI Key： IEZRNEGTKRQRFV-LFBNJJMOSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(N[C@H]([C@H](O)[C@H](O)CCCCCCCCCCCCCC)CO)=O

Computed Properties

• Exact Mass: 583.55400
• Monoisotopic Mass: 583.55395981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 34
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 93.28000
• LogP: 10.37830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides